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Compound of Interest

Compound Name:
3-Methyl-3-(4-

methylphenyl)butanoic acid

Cat. No.: B181741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Edaravone (MCI-186), a

neuroprotective agent with potent antioxidant properties. Marketed under brand names such as

Radicava, Edaravone is primarily utilized in the treatment of amyotrophic lateral sclerosis (ALS)

and acute ischemic stroke.[1][2] This document details its chemical properties, mechanism of

action, pharmacokinetics, relevant signaling pathways, experimental protocols, and clinical

efficacy data.

Chemical and Physicochemical Properties
Edaravone is a low-molecular-weight, amphiphilic pyrazolone derivative.[3][4] Its structure

allows it to effectively scavenge both water-soluble and lipid-soluble peroxyl radicals, a key

feature of its antioxidant activity.[3]
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Property Value Reference

IUPAC Name
5-methyl-2-phenyl-4H-pyrazol-

3-one
[1]

Synonyms
MCI-186, Radicava, 3-methyl-

1-phenyl-2-pyrazolin-5-one
[1][5]

InChI Key
LXMASNUOAKLCJK-

UHFFFAOYSA-N
-

CAS Number 89-25-8 [1][6][7]

Molecular Formula C₁₀H₁₀N₂O [1][6]

Molar Mass 174.203 g·mol⁻¹ [1]

Melting Point 129.7 °C [4]

pKa 7.0 [4]

Water Solubility ~2.0 mg/mL [8]

Solubility
Freely soluble in ethanol;

Soluble to 100 mM in DMSO
[4][6]

Pharmacology and Mechanism of Action
While the precise mechanism of action in treating ALS is not fully elucidated, Edaravone's

therapeutic effects are largely attributed to its function as a potent free radical scavenger.[5][9]

[10] Oxidative stress is a hypothesized contributor to the neuronal cell death observed in

neurodegenerative diseases like ALS.[1][5] Edaravone mitigates this stress through several key

actions:

Radical Scavenging: It directly neutralizes highly reactive oxygen species (ROS), such as

peroxyl radicals and potentially peroxynitrite, by donating an electron.[3][9] This helps protect

cells from oxidative damage.

Inhibition of Lipid Peroxidation: By scavenging free radicals, Edaravone effectively inhibits

the chain reaction of lipid peroxidation within cell membranes, a process that leads to cellular

damage and death.[9]
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Anti-inflammatory Effects: The compound reduces neuroinflammation by decreasing the

production of pro-inflammatory cytokines and mitigating the activation of microglia, the

primary immune cells of the central nervous system.[9]

Upregulation of Antioxidant Enzymes: Edaravone can enhance the body's endogenous

antioxidant defense systems by upregulating enzymes like superoxide dismutase (SOD) and

catalase.[9]

Signaling Pathway: Mitigation of Oxidative Stress
Edaravone's primary role is to intercept and neutralize reactive oxygen species (ROS), thereby

preventing downstream cellular damage. This action disrupts the pathological cascade initiated

by oxidative stress, which includes lipid peroxidation, mitochondrial dysfunction, and activation

of pro-inflammatory and apoptotic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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